Cas no 1807282-71-8 (3-Cyano-4,5-dimethylphenylacetic acid)

• Product Name: 3-Cyano-4,5-dimethylphenylacetic acid
• CAS No: 1807282-71-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5006175
• Update Time: 2025-05-21

3-Cyano-4,5-dimethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4,5-dimethylphenylacetic acid

• Inchi： 1S/C11H11NO2/c1-7-3-9(5-11(13)14)4-10(6-12)8(7)2/h3-4H,5H2,1-2H3,(H,13,14)
• InChI Key： GDKYSTZDUUSQAF-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C#N)C(C)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-4,5-dimethylphenylacetic acid

3-Cyano-4,5-Dimethylphenylacetic Acid: A Comprehensive Overview

3-Cyano-4,5-Dimethylphenylacetic Acid (CAS No. 1807282-71-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery and material science. The cyano group attached to the 4,5-dimethylphenyl ring introduces distinct electronic and steric effects, making it a valuable molecule for further exploration.

The chemical structure of 3-Cyano-4,5-Dimethylphenylacetic Acid consists of a phenyl ring substituted with two methyl groups at the 4 and 5 positions and a cyano group at the 3 position. The acetic acid moiety is attached to the phenyl ring via a methylene group. This arrangement imparts a balance between hydrophobicity and polarity, which is crucial for its interactions in biological systems. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetics and bioavailability.

From a synthetic standpoint, the preparation of 3-Cyano-4,5-Dimethylphenylacetic Acid involves multi-step reactions that often start with aromatic substitution or coupling reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in *Organic Process Research & Development* demonstrated an efficient route using microwave-assisted synthesis to accelerate the reaction steps while maintaining product quality.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been characterized, making it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are essential for its application in pharmaceutical formulations where precise control over drug delivery is required.

The biological activity of 3-Cyano-4,5-Dimethylphenylacetic Acid has been a focal point of recent research efforts. In vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. For example, a study in *Journal of Medicinal Chemistry* reported its potential as an inhibitor of acetylcholinesterase (AChE), which is implicated in Alzheimer's disease. The presence of the cyano group was found to enhance enzyme binding affinity through hydrogen bonding interactions.

Beyond pharmacology, 3-Cyano-4,5-Dimethylphenylacetic Acid has also found applications in material science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). A recent paper in *Chemistry of Materials* highlighted its role as a versatile ligand for constructing porous MOFs with high surface area and selective gas adsorption capabilities.

From an environmental perspective, the toxicological profile of this compound has been assessed to ensure its safe handling and use. Acute toxicity studies indicate low toxicity at typical exposure levels, though chronic effects require further investigation. Regulatory bodies have classified it as non-hazardous under standard conditions when proper safety protocols are followed.

In summary, 3-Cyano-4,5-Dimethylphenylacetic Acid (CAS No. 1807282-71-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as both a building block for drug development and a functional material in advanced technologies. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.